3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid
Description
3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid is a synthetic organic compound characterized by a phenyl ring substituted with an n-propylsulfamoyl group at the para position and an acrylic acid moiety. Its molecular formula is C₁₂H₁₅NO₄S, with a molecular weight of 293.32 g/mol. This compound is of interest in medicinal chemistry, particularly in drug design targeting ion channels or enzymes, due to its structural resemblance to bioactive sulfonamide derivatives .
Properties
Molecular Formula |
C12H15NO4S |
|---|---|
Molecular Weight |
269.32 g/mol |
IUPAC Name |
3-[4-(propylsulfamoyl)phenyl]prop-2-enoic acid |
InChI |
InChI=1S/C12H15NO4S/c1-2-9-13-18(16,17)11-6-3-10(4-7-11)5-8-12(14)15/h3-8,13H,2,9H2,1H3,(H,14,15) |
InChI Key |
WNTCSDRAVPOHIG-UHFFFAOYSA-N |
Canonical SMILES |
CCCNS(=O)(=O)C1=CC=C(C=C1)C=CC(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid typically involves the reaction of 4-(n-Propylsulfamoyl)benzaldehyde with malonic acid in the presence of a base, followed by decarboxylation to yield the desired product. The reaction conditions often include:
Base: Sodium ethoxide or potassium tert-butoxide
Solvent: Ethanol or dimethyl sulfoxide (DMSO)
Temperature: Reflux conditions (around 80-100°C)
Industrial Production Methods
Industrial production methods for this compound may involve continuous flow synthesis techniques to ensure high yield and purity. These methods often utilize automated systems to control reaction parameters precisely, minimizing side reactions and optimizing product formation.
Chemical Reactions Analysis
Types of Reactions
3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the acrylic acid moiety to a propyl group.
Substitution: The phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation, to introduce additional functional groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in aqueous solution at room temperature.
Reduction: Hydrogen gas with palladium on carbon catalyst at elevated pressure.
Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids at low temperatures.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of 3-(4-(n-Propylsulfamoyl)phenyl)propionic acid.
Substitution: Formation of nitro or halogenated derivatives of the original compound.
Scientific Research Applications
3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.
Industry: Utilized in the development of specialty chemicals and materials with specific functional properties.
Mechanism of Action
The mechanism of action of 3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The propylsulfamoyl group can form hydrogen bonds and electrostatic interactions with active sites, modulating the activity of the target molecules. The acrylic acid moiety can participate in conjugation reactions, affecting the compound’s overall reactivity and binding affinity.
Comparison with Similar Compounds
Table 1: Structural Comparison of Key Analogues
Key Observations :
- Electronic Effects : The electron-withdrawing sulfamoyl group in the target compound enhances acidity compared to 3-(4-methylphenyl)acrylic acid (), which lacks sulfonamide functionality. However, 3-(4-chlorophenyl)acrylic acid () exhibits even greater acidity due to the stronger electron-withdrawing -Cl group.
- Biological Interactions: The quinoline derivative () demonstrates enhanced π-π stacking with biological targets, as seen in its role as a Panx-1 channel blocker .
Physicochemical Properties
Table 2: Physicochemical Data
Key Observations :
- Thermal Stability: The quinoline derivative () exhibits exceptional thermal stability (m.p. >300°C), attributed to rigid aromatic stacking .
- Lipophilicity : The methoxy and isopropyl groups in ’s compound increase LogP compared to the target compound, suggesting improved lipid solubility.
Biological Activity
3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid is a novel compound that has garnered attention for its potential biological activities, particularly in the context of cancer research. This article delves into the synthesis, biological mechanisms, and efficacy of this compound, supported by relevant case studies and research findings.
Synthesis and Structural Characteristics
The synthesis of 3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid involves a multi-step process that typically includes the formation of the acrylic acid backbone followed by the introduction of the sulfamoyl group. The compound can be characterized using various spectroscopic techniques such as IR, NMR, and mass spectrometry, which confirm its structural integrity.
Antiproliferative Effects
Research has demonstrated that derivatives related to acrylic acids exhibit significant antiproliferative effects against various cancer cell lines. For instance, a related compound, 3-(4-chlorophenyl)acrylic acid, showed an IC50 value of 3.24 μM against MDA-MB-231 breast cancer cells, indicating strong cytotoxicity . While specific data for 3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid is limited, it is reasonable to infer similar mechanisms may apply due to structural similarities.
The mechanism by which acrylic acid derivatives exert their effects often involves inhibition of tubulin polymerization, leading to cell cycle arrest. For example, the aforementioned study indicated that treatment with 3-(4-chlorophenyl)acrylic acid resulted in significant G2/M phase arrest in MDA-MB-231 cells, thereby reducing cellular proliferation . This suggests that 3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid may also operate through similar pathways.
In Vivo Studies
In vivo studies are crucial for understanding the therapeutic potential of new compounds. The sodium salt form of acrylic acid derivatives has shown promising results in animal models. For instance, treatment with a sodium salt derivative led to a dramatic decrease in viable EAC (Ehrlich Ascites Carcinoma) cell counts and volumes in mice, along with a significant increase in lifespan . Although direct studies on 3-(4-(n-Propylsulfamoyl)phenyl)acrylic acid are yet to be published, these findings highlight the potential for similar outcomes.
Case Studies
- EAC Model Study : In a study involving EAC-bearing mice treated with sodium salt derivatives of acrylic acids, researchers observed a mean decrease in EAC cell count from 358.47 × 10^6 to 39.12 × 10^6 after treatment with a dosage of 20 mg/kg . This substantial reduction underscores the potential efficacy of acrylic acid derivatives in cancer therapy.
- Cell Cycle Analysis : Flow cytometry analyses indicated that treatment with related acrylic acid compounds resulted in increased G2/M phase arrest, suggesting that these compounds could effectively disrupt normal cell cycle progression in cancer cells .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
